Cas no 1806332-39-7 (1,4-Dimethyl-2-ethyl-3-nitrobenzene)

• Product Name: 1,4-Dimethyl-2-ethyl-3-nitrobenzene
• CAS No: 1806332-39-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5003660
• Update Time: 2025-06-13

1,4-Dimethyl-2-ethyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethyl-2-ethyl-3-nitrobenzene

• Inchi： 1S/C10H13NO2/c1-4-9-7(2)5-6-8(3)10(9)11(12)13/h5-6H,4H2,1-3H3
• InChI Key： PNRWSJHHCZYUNW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(C)=C1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8

Additional information on 1,4-Dimethyl-2-ethyl-3-nitrobenzene

Recent Advances in the Study of 1,4-Dimethyl-2-ethyl-3-nitrobenzene (CAS: 1806332-39-7) in Chemical and Biomedical Research

1,4-Dimethyl-2-ethyl-3-nitrobenzene (CAS: 1806332-39-7) is a nitroaromatic compound that has garnered significant attention in recent years due to its potential applications in chemical synthesis and biomedical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its reactivity, biological activity, and potential therapeutic uses. The following research briefing provides an overview of the latest findings related to this compound, highlighting its significance in the field of chemical biology and drug discovery.

Recent studies have focused on the synthesis and functionalization of 1,4-Dimethyl-2-ethyl-3-nitrobenzene, with particular emphasis on its role as a precursor in the development of novel bioactive molecules. Researchers have employed advanced synthetic techniques, including catalytic hydrogenation and cross-coupling reactions, to modify the nitro group and explore its reactivity. These efforts have led to the discovery of new derivatives with enhanced pharmacological properties, such as improved solubility and bioavailability.

In the context of biomedical research, 1,4-Dimethyl-2-ethyl-3-nitrobenzene has shown promise as a scaffold for the development of antimicrobial and anti-inflammatory agents. Preliminary in vitro studies have demonstrated its ability to inhibit the growth of pathogenic bacteria and reduce inflammatory markers in cell-based assays. These findings suggest that further optimization of this compound could lead to the development of new therapeutic agents for treating infections and inflammatory diseases.

Another area of interest is the potential role of 1,4-Dimethyl-2-ethyl-3-nitrobenzene in cancer research. Recent investigations have explored its interactions with cellular targets, such as enzymes and receptors, that are implicated in tumor growth and progression. Early results indicate that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells, making them promising candidates for further preclinical evaluation.

Despite these promising developments, challenges remain in the optimization and application of 1,4-Dimethyl-2-ethyl-3-nitrobenzene. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed to fully realize its potential in drug development. Future research directions may include the design of more stable and selective derivatives, as well as comprehensive in vivo studies to evaluate their safety and efficacy.

In conclusion, 1,4-Dimethyl-2-ethyl-3-nitrobenzene (CAS: 1806332-39-7) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its unique structural properties and diverse biological activities make it a valuable subject for ongoing and future research. Continued exploration of its potential applications, coupled with advancements in synthetic and analytical techniques, is expected to yield significant contributions to the development of new therapeutic agents.